Cas no 2484888-99-3 (1,3-Dibromo-2-butoxy-5-fluorobenzene)

1,3-Dibromo-2-butoxy-5-fluorobenzene is a halogenated aromatic compound featuring bromine and fluorine substituents, along with a butoxy functional group. Its molecular structure (C₁₀H₁₀Br₂FO) offers versatility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of bromine enhances reactivity for cross-coupling reactions, while the fluorine atom contributes to stability and potential bioactivity. The butoxy group improves solubility in organic solvents, facilitating downstream processing. This compound is valued for its precise substitution pattern, which enables selective functionalization in complex synthetic pathways. Suitable for controlled reactions, it is commonly handled under inert conditions due to its sensitivity to moisture and light.

1,3-Dibromo-2-butoxy-5-fluorobenzene structure

2484888-99-3 structure

Product Name:1,3-Dibromo-2-butoxy-5-fluorobenzene

CAS No:2484888-99-3

MF:C₁₀H₁₁Br₂FO

MW:326.000145196915

CID:5078620

Update Time:2025-11-06

1,3-Dibromo-2-butoxy-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dibromo-2-butoxy-5-fluorobenzene
- Inchi： 1S/C10H11Br2FO/c1-2-3-4-14-10-8(11)5-7(13)6-9(10)12/h5-6H,2-4H2,1H3
- InChI Key： XCNNDOBGBYQQKS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1OCCCC)Br)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 156
XLogP3: 4.8
Topological Polar Surface Area: 9.2

1,3-Dibromo-2-butoxy-5-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR01K63V-5g	1,3-Dibromo-2-butoxy-5-fluorobenzene	2484888-99-3	95%	5g	$279.00	2025-02-12
Aaron	AR01K63V-10g	1,3-Dibromo-2-butoxy-5-fluorobenzene	2484888-99-3	95%	10g	$474.00	2025-02-12